2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-4-nitropyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide
• InChI: InChI=1S/C13H14N4O4/c1-8-13(17(20)21)9(2)16(15-8)7-12(19)14-10-4-3-5-11(18)6-10/h3-6,18H,7H2,1-2H3,(H,14,19)
• InChI Key: XLADKHBPWDMSJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)NC2=CC(=CC=C2)O)C)[N+](=O)[O-]
• Molecular Formula: C13H14N4O4
• Molecular Weight: 290.27 g/mol

Description

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide, also known as DNPAA, is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide is not fully understood. However, studies have suggested that 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide may act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide may also modulate the activity of certain signaling pathways, such as the nuclear factor-kappa B (NF-κB) pathway, which plays a critical role in inflammation and cell survival.
Biochemical and Physiological Effects:
2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide can inhibit the activity of COX-2 and LOX, reduce the production of inflammatory mediators, and induce cell death in cancer cells. In vivo studies have shown that 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide can reduce inflammation, alleviate pain, and inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide also has some limitations, such as its potential toxicity and limited availability.

Future Directions

There are several future directions for the research of 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide. Firstly, further studies are needed to elucidate the mechanism of action of 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide and its potential targets. Secondly, more preclinical and clinical studies are required to evaluate the efficacy and safety of 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide as a potential drug candidate. Thirdly, the development of novel synthetic methods and analogs of 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide may lead to the discovery of more potent and selective compounds. Finally, the application of 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide in other fields, such as material science and catalysis, may provide new opportunities for its utilization.
Conclusion:
In conclusion, 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide is a chemical compound that has shown great potential for scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide may lead to the discovery of new drugs and tools for various fields.

Synthesis Methods

The synthesis of 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide involves the reaction of 3,5-dimethyl-4-nitropyrazole with 3-hydroxyphenylacetic acid in the presence of a base catalyst. The resulting product is then purified through recrystallization, yielding 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide as a white crystalline powder.

Scientific Research Applications

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide has been investigated as a potential drug candidate for the treatment of various diseases, such as cancer, inflammation, and neurodegenerative disorders. In biochemistry, 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide has been used as a tool to study the structure and function of proteins and enzymes. In pharmacology, 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide has been evaluated for its pharmacokinetic and pharmacodynamic properties.